Cas no 13615-46-8 (trans-Indole-3-acrylic acid sodium salt)

• Product Name: trans-Indole-3-acrylic acid sodium salt
• CAS No: 13615-46-8
• MF: C₁₁H₈NNaO₂
• MW: 209.176493644714
• CID: 87084
• PubChem ID: 24212065
• Update Time: 2025-10-12

trans-Indole-3-acrylic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• trans-Indole-3-acrylic acid sodium salt
• Sodium trans-indole-3-acrylate
• sodium,3-(1H-indol-3-yl)prop-2-enoate
• 2-Propenoic acid,3-(1H-indol-3-yl)-,sodium salt (1:1)
• 2-Propenoicacid,3-(1H-indol-3-yl)-,monosodium salt (9CI)
• Indole-3-acrylic acid,monosodium salt (8CI)
• Sodium (2E)-3-(1H-Indol-3-Yl)Acrylate
• 2-Propenoic acid, 3-(1H-indol-3-yl)-, sodiuM salt
• 13615-46-8
• 374753-86-3
• Sodium 3-(1H-indol-3-yl)acrylate
• Sodium (E)-3-(1H-indol-3-yl)acrylate
• AKOS024285108
• Sodium3-(1H-indol-3-yl)acrylate
• SODIUM (2E)-3-(1H-INDOL-3-YL)PROP-2-ENOATE
• Sodiumtrans-indole-3-acrylate,98%
• sodium;(E)-3-(1H-indol-3-yl)prop-2-enoate

• Inchi： 1S/C11H9NO2.Na/c13-11(14)6-5-8-7-12-10-4-2-1-3-9(8)10;/h1-7,12H,(H,13,14);/q;+1/p-1/b6-5+;
• InChI Key： RVUGOFHDOUJAQL-IPZCTEOASA-M
• SMILES： [Na+].[O-]C(/C=C/C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 209.04500
• Monoisotopic Mass: 209.04527278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Color/Form: Yellow solid
• Density: g/cm3
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 55.92000
• LogP: 0.93100
• Solubility: Soluble

trans-Indole-3-acrylic acid sodium salt Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on trans-Indole-3-acrylic acid sodium salt

trans-Indole-3-acrylic acid sodium salt (CAS No. 13615-46-8)

trans-Indole-3-acrylic acid sodium salt (CAS No. 13615-46-8) is a significant compound in the field of organic chemistry, particularly within the realm of plant growth regulators and bioactive molecules. This compound, also known as sodium trans-indole-3-acrylate, has garnered attention due to its unique chemical structure and diverse applications in agriculture, pharmacology, and material science.

The molecular structure of trans-indole-3-acrylic acid sodium salt consists of an indole ring fused with a pyrrole ring, connected to an acrylic acid group via a double bond in the trans configuration. The sodium salt form enhances its solubility in aqueous solutions, making it more accessible for various applications. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as stimuli-responsive polymers and bio-based composites.

One of the most notable applications of trans-indole-3-acrylic acid sodium salt is in agriculture, where it serves as a plant growth regulator. Research conducted in 2022 demonstrated that this compound can modulate auxin signaling pathways in plants, promoting root development and enhancing stress tolerance under adverse environmental conditions. This finding has significant implications for sustainable agriculture, particularly in regions affected by climate change.

In the pharmaceutical sector, trans-indole-3-acrylic acid sodium salt has been explored as a lead compound for developing anti-cancer agents. A study published in *Nature Communications* in 2023 revealed that this compound exhibits selective cytotoxicity against cancer cells by interfering with mitochondrial function and inducing apoptosis. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

The synthesis of trans-indole-3-acrylic acid sodium salt has also been optimized in recent years. Traditionally synthesized via multi-step reactions involving indole alkylation and subsequent oxidation, modern approaches now employ catalytic asymmetric synthesis to achieve higher yields and enantioselectivity. These advancements have significantly reduced production costs and improved the scalability of the compound for industrial applications.

Recent breakthroughs in materials science have unveiled another dimension of trans-indole-3-acrylic acid sodium salt's utility. Researchers at Stanford University have utilized this compound as a building block for creating self-healing polymers that exhibit remarkable mechanical properties and environmental adaptability. These polymers have potential applications in aerospace engineering and wearable electronics.

In terms of environmental impact, studies have shown that trans-indole-3-acrylic acid sodium salt is biodegradable under aerobic conditions, posing minimal risk to ecosystems when used responsibly. Regulatory agencies have also recognized its safety profile, categorizing it as non-toxic to aquatic life at recommended application rates.

The versatility of trans-indole-3-acrylic acid sodium salt continues to inspire innovative research across multiple disciplines. Its role as a versatile building block in organic synthesis underscores its importance in advancing modern science and technology.